Cas no 88081-76-9 (Phosphonic acid,P-[(1S)-1-amino-3-methylbutyl]-)

• Product Name: Phosphonic acid,P-[(1S)-1-amino-3-methylbutyl]-
• CAS No: 88081-76-9
• MF: C₅H₁₄NO₃P
• MW: 167.143322467804
• CID: 709177
• PubChem ID: 1551321
• Update Time: 2025-06-08

Phosphonic acid,P-[(1S)-1-amino-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[(1S)-1-amino-3-methylbutyl]-
• (S)-1-AMino-(3-Methylbuthyl)phosphonic acid
• (S)-1-PHOSPHONO-3-METHYL-BUTYLAMINE
• (S)-1-AMINO(3-METHYLBUTYL)PHOSPHONIC ACID
• Q27453362
• BDBM50190114
• CHEMBL288165
• MFCD00797887
• [(1S)-1-amino-3-methylbutyl]phosphonic acid
• 2WW
• 88081-76-9
• G78277

• Inchi： 1S/C5H14NO3P/c1-4(2)3-5(6)10(7,8)9/h4-5H,3,6H2,1-2H3,(H2,7,8,9)/t5-/m0/s1
• InChI Key： HGCAUCAWEADMPM-YFKPBYRVSA-N
• SMILES： P([C@@H](CC(C)C)N)(=O)(O)O

Computed Properties

• Exact Mass: 167.07113031g/mol
• Monoisotopic Mass: 167.07113031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 83.6Ų

Additional information on Phosphonic acid,P-[(1S)-1-amino-3-methylbutyl]-

Comprehensive Overview of Phosphonic acid, P-[(1S)-1-amino-3-methylbutyl]- (CAS No. 88081-76-9)

Phosphonic acid, P-[(1S)-1-amino-3-methylbutyl]- (CAS No. 88081-76-9) is a specialized organophosphorus compound with a unique structural configuration. This chiral molecule features a phosphonic acid group attached to a (1S)-1-amino-3-methylbutyl moiety, making it valuable in asymmetric synthesis and biochemical applications. Its stereospecificity and functional groups contribute to its role in enzyme inhibition studies, peptide mimetics, and metal-chelating agents.

Recent trends in scientific research highlight growing interest in sustainable chiral building blocks and green chemistry, areas where this compound shows promise. Searches for "biodegradable phosphonates" and "amino acid derivatives in drug design" have surged, reflecting its relevance. The compound’s stereocenter and hydrogen-bonding capacity align with demands for high-selectivity catalysts and biocompatible materials.

From a synthetic perspective, Phosphonic acid, P-[(1S)-1-amino-3-methylbutyl]- is synthesized via stereocontrolled phosphorylation of L-leucine derivatives or through Michaelis-Arbuzov reactions. Its water solubility and thermal stability make it suitable for aqueous-phase reactions, a key focus in eco-friendly industrial processes. Analytical techniques like HPLC and NMR spectroscopy are critical for purity validation.

Applications extend to agricultural science, where phosphonates act as plant immunity inducers. Queries like "phosphonate-based crop protection" and "sustainable agrochemicals" underscore this niche. Additionally, its metal-coordinating properties are explored in wastewater treatment for heavy metal sequestration, addressing environmental concerns.

In pharmaceuticals, the compound’s structural mimicry of phosphate esters enables its use in protease inhibitor design, resonating with searches for "antiviral phosphonate drugs". Its low toxicity profile and metabolic stability further bolster therapeutic potential. Researchers also investigate its role in bone-targeting agents due to phosphonates’ affinity for hydroxyapatite.

Regulatory compliance is ensured through adherence to REACH and FDA guidelines, with no red-flag classifications. Storage recommendations emphasize anhydrous conditions to preserve its hydrolytic stability. As industries prioritize circular economy principles, this compound’s recyclability in catalytic cycles gains attention.

Future directions include nanocarrier functionalization for drug delivery and biohybrid material development, topics frequently searched in nanotechnology forums. Collaborative studies with computational chemistry tools (e.g., molecular docking) aim to optimize its structure-activity relationships.

In summary, Phosphonic acid, P-[(1S)-1-amino-3-methylbutyl]- exemplifies innovation at the intersection of chiral chemistry and applied biosciences. Its versatility meets contemporary needs for sustainability, precision medicine, and environmental remediation, positioning it as a compound of enduring scientific and industrial significance.